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Compound of Interest

(4-Methyl-4H-1,2,4-triazol-3-
Compound Name:
yl)methanamine

Cat. No.: B176342

An In-depth Technical Guide to (4-Methyl-4H-1,2,4-triazol-3-yl)methanamine and its Analogs
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (4-Methyl-4H-1,2,4-triazol-3-
yl)methanamine, a heterocyclic compound belonging to the 1,2,4-triazole class. Due to the
limited publicly available data on this specific molecule, this guide also incorporates information
on closely related analogs and the broader 1,2,4-triazole scaffold to provide a thorough
understanding of its chemical and biological context. The 1,2,4-triazole ring is a privileged
scaffold in medicinal chemistry, forming the core of numerous clinically significant drugs.

Molecular and Physicochemical Properties

(4-Methyl-4H-1,2,4-triazol-3-yl)methanamine is a small molecule featuring a central 1,2,4-
triazole ring substituted with a methyl group and a methanamine group. Its fundamental
molecular properties are summarized below.

Property Value Citation
Molecular Formula C4H8N4 [1]
Molecular Weight 112.13 g/mol [1]
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While specific experimental physicochemical data for (4-Methyl-4H-1,2,4-triazol-3-
yl)methanamine is not readily available in the literature, data for the closely related analog, 4-
Methyl-4H-1,2,4-triazole-3-thiol, provides some insight into the physical characteristics of this
class of compounds.

Value for 4-Methyl-4H- o
Property . ] Citation
1,2,4-triazole-3-thiol

Molecular Formula C3H5N3S [2]
Molecular Weight 115.16 g/mol [2]
Physical Form Solid [2]
Melting Point 165-169 °C [2]
Boiling Point 135.3°C [3]
Density 1.44 g/cm? [3]
Flash Point 35.6 °C [3]
Solubility Acetone: 2.5% [2]

Synthesis and Experimental Protocols

The synthesis of 4-substituted-1,2,4-triazole derivatives is well-documented in the chemical
literature. A general synthetic workflow for creating derivatives of the (4-methyl-4H-1,2,4-triazol-
3-yl) core has been described, which can be adapted for the synthesis of (4-Methyl-4H-1,2,4-
triazol-3-yl)methanamine.

General Synthesis of 4-Methyl-1,2,4-triazol-3-yl
Derivatives

A representative synthetic scheme for obtaining a 4-methyl-1,2,4-triazol-3-yl core is outlined
below.[4] This multi-step process typically starts from a hydrazine precursor.

Experimental Protocol:
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Step 1: Hydrazide Formation: A starting ester is reacted with hydrazine hydrate (64% aq.) in
ethanol and refluxed for 8 hours to yield the corresponding hydrazide.

Step 2: Thiosemicarbazide Formation: The resulting hydrazide is then treated with methyl
isothiocyanate (MeNCS) in ethanol and refluxed for 2 hours.

Step 3: Triazole Ring Closure: The intermediate from the previous step is cyclized by
refluxing with a saturated aqueous solution of potassium carbonate (K2CO3) for 8 hours to
form the 4-methyl-4H-1,2,4-triazole-3-thiol.

Step 4: Desulfurization/Amine Formation: The thiol group can be removed and converted to
an amine through reductive desulfurization using a catalyst such as Raney Nickel in ethanol
under reflux for 12 hours.[4] Further modifications can then be made to the resulting amine.

Starting Ester

i. Hydrazine Hydrate, EtOH, reflux

Hydrazide Intermediate

i. MeNCS, EtOH, reflux

Thiosemicarbazide Intermediate

iii. K2CO3 (aq), reflux

4-Methyl-4H-1,2,4-triazole-3-thiol

iv. Raney Ni, EtOH, reflux
(Desulfurization/Reduction)

(4-Methyl-4H-1,2,4-triazol-3-yl)methanamine
(or derivative)
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General synthetic workflow for 4-methyl-1,2,4-triazole derivatives.

Biological Activities

The 1,2,4-triazole nucleus is a key pharmacophore, and its derivatives have demonstrated a
wide spectrum of biological activities. While specific bioactivity data for (4-Methyl-4H-1,2,4-
triazol-3-yl)methanamine is limited, the broader class of compounds exhibits significant

therapeutic potential.
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Biological Activity

Description

Citations

Antifungal

This is one of the most well-
known activities of triazoles.
Drugs like fluconazole and
itraconazole are potent
inhibitors of fungal ergosterol

biosynthesis.[5]

[5]

Antibacterial

Various 1,2,4-triazole
derivatives have shown
efficacy against both Gram-
positive and Gram-negative
bacteria, including strains like
S. aureus, E. coli, and P.

aeruginosa.[5][6]

[5][6]

Antitubercular

A derivative containing the 4-
methyl-4H-1,2,4-triazol-3-yl
moiety has been identified as a
potent lead compound against
multi-drug resistant strains of

Mycobacterium tuberculosis.[4]

[4]

Anticancer

Certain 1,2,4-triazole-
containing hydrazide-
hydrazones have
demonstrated antiproliferative
activity against various cancer

cell lines.[5]

[5]

Anticonvulsant

The triazole scaffold is present
in several anticonvulsant
drugs, indicating its potential
for targeting the central

nervous system.[5]

[5]

Anti-inflammatory

Some 1,2,4-triazole thiones
have shown significant anti-

inflammatory activity.[7]

[7]
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The 1,2,4-triazole ring is a
Antiviral component of some antiviral [5]

medications.[5]

Mechanism of Action: Antifungal Activity

The most well-characterized mechanism of action for 1,2,4-triazole-based antifungal agents is
the inhibition of the cytochrome P450 enzyme, lanosterol 14a-demethylase (CYP51).[5] This
enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell
membrane. By inhibiting CYP51, triazole antifungals disrupt the integrity of the fungal cell
membrane, leading to cell growth arrest and death.

Ergosterol Biosynthesis Pathway

1,2,4-Triazole Antifungal L CYPS1 (Lanosterol 14 > 4,4—g|r1n49tzl1‘)(_lt—§2ro1loelsta— Multiple Steps Ergosterol Fungal Cell Membrane Disruption

Click to download full resolution via product page
Antifungal mechanism of 1,2,4-triazoles via CYP51 inhibition.

Conclusion

(4-Methyl-4H-1,2,4-triazol-3-yl)methanamine belongs to a class of compounds with immense
therapeutic potential. While data on this specific molecule is sparse, the broader family of 1,2,4-
triazole derivatives has a rich history in medicinal chemistry, demonstrating a wide range of
biological activities. The established synthetic routes and well-understood antifungal
mechanism of action provide a solid foundation for further research and development of novel
therapeutics based on this versatile scaffold. This guide serves as a foundational resource for
professionals engaged in the exploration and application of 1,2,4-triazole chemistry in drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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